Cas no 1702123-05-4 (2-chloro-4-(2-methoxyethoxy)pyrimidin-5-amine)

• Product Name: 2-chloro-4-(2-methoxyethoxy)pyrimidin-5-amine
• CAS No: 1702123-05-4
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 5999321
• PubChem ID: 108136853
• Update Time: 2025-05-22

2-chloro-4-(2-methoxyethoxy)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2-methoxyethoxy)pyrimidin-5-amine
• 1702123-05-4
• EN300-1295229
• SCHEMBL19171967

• Inchi： 1S/C7H10ClN3O2/c1-12-2-3-13-6-5(9)4-10-7(8)11-6/h4H,2-3,9H2,1H3
• InChI Key： VKZMYWVSXXTJER-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)OCCOC)N

Computed Properties

• Exact Mass: 203.0461543g/mol
• Monoisotopic Mass: 203.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-chloro-4-(2-methoxyethoxy)pyrimidin-5-amine

Comprehensive Guide to 2-Chloro-4-(2-methoxyethoxy)pyrimidin-5-amine (CAS No. 1702123-05-4): Properties, Applications, and Market Insights

2-Chloro-4-(2-methoxyethoxy)pyrimidin-5-amine (CAS No. 1702123-05-4) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-methoxyethoxy substitution pattern, has garnered attention for its role as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its structure-activity relationships and potential applications in drug discovery.

The molecular structure of 2-chloro-4-(2-methoxyethoxy)pyrimidin-5-amine features a pyrimidine core with distinct functional groups: a chloro substituent at the 2-position and a 2-methoxyethoxy side chain at the 4-position. This combination of electron-withdrawing and electron-donating groups contributes to its unique electronic properties and reactivity profile. The compound's CAS number 1702123-05-4 serves as a unique identifier in chemical databases and regulatory documentation.

Recent studies highlight the growing importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. The 2-chloro-4-(2-methoxyethoxy)pyrimidine scaffold has shown promise in the design of targeted therapies, aligning with current trends in precision medicine and personalized drug development. This has led to increased searches for "pyrimidine-based drug candidates" and "small molecule intermediates for pharmaceuticals" across scientific databases.

In synthetic applications, CAS 1702123-05-4 serves as a versatile building block for the preparation of more complex molecules. Its reactive chloro group allows for nucleophilic substitution reactions, while the amino functionality at the 5-position enables further derivatization. These features make it valuable for constructing heterocyclic compounds with potential biological activity, addressing the pharmaceutical industry's need for diverse chemical space exploration.

The compound's physicochemical properties, including its solubility profile and stability characteristics, have been subjects of recent optimization studies. Researchers are particularly interested in improving the bioavailability of related compounds, reflecting the broader industry focus on drug-like properties and ADME optimization. These aspects contribute to its relevance in current medicinal chemistry workflows.

Market analysis indicates growing demand for specialized pyrimidine intermediates like 2-chloro-4-(2-methoxyethoxy)pyrimidin-5-amine, driven by expanding research in oncology and infectious diseases. The compound's CAS registry number 1702123-05-4 frequently appears in patent applications and research publications, signaling its importance in innovative drug development. This aligns with search trends showing increased interest in "novel heterocyclic building blocks" and "pharmaceutical intermediates market growth".

Quality control and analytical characterization of 2-chloro-4-(2-methoxyethoxy)pyrimidin-5-amine typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements for pharmaceutical-grade intermediates, addressing the industry's emphasis on quality by design principles. Recent publications have focused on developing robust analytical methods for similar pyrimidine derivatives.

The environmental and safety profile of CAS 1702123-05-4 has been evaluated according to standard protocols, with particular attention to its handling requirements and storage conditions. These assessments reflect the chemical industry's growing commitment to green chemistry principles and sustainable manufacturing practices, topics that frequently appear in recent scientific literature and conference proceedings.

Future research directions for 2-chloro-4-(2-methoxyethoxy)pyrimidin-5-amine may explore its potential in covalent inhibitor design and proteolysis targeting chimeras (PROTACs), two rapidly evolving areas in drug discovery. The compound's structural features make it particularly interesting for these applications, coinciding with increased searches for "covalent drug discovery strategies" and "PROTAC technology advancements" in scientific search engines.

In conclusion, 2-chloro-4-(2-methoxyethoxy)pyrimidin-5-amine (CAS No. 1702123-05-4) represents an important chemical building block with diverse applications in pharmaceutical research. Its unique structural features and synthetic versatility position it as a valuable tool for medicinal chemists addressing current challenges in drug discovery and development. As research continues to uncover new applications for functionalized pyrimidines, this compound is likely to maintain its relevance in the evolving landscape of small molecule therapeutics.